Enhanced photochromism of 1,2-dithienylcyclopentene complexes with metal ion

Organic & Biomolecular Chemistry Pub Date: 2003-05-21 DOI: 10.1039/B303028H

Abstract

A new bis(5-pyridyl-2-methylthien-3-yl)cyclopentene, as a photochromic bridging ligand, has been synthesized and the photocyclization quantum yield was found to increase in the presence of a metal ion.

Graphical abstract: Enhanced photochromism of 1,2-dithienylcyclopentene complexes with metal ion
Enhanced photochromism of 1,2-dithienylcyclopentene complexes with metal ion
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